Cas no 53514-41-3 (1-Benzoyl-3-(2-hydroxyphenyl)thiourea)

• Product Name: 1-Benzoyl-3-(2-hydroxyphenyl)thiourea
• CAS No: 53514-41-3
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1583815
• PubChem ID: 872065
• Update Time: 2025-07-15

1-Benzoyl-3-(2-hydroxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-3-(2-hydroxyphenyl)thiourea
• Brn 3354302
• USAF K-1482
• 1-Benzoyl-3-(o-hydroxyphenyl)thiourea
• 1-(2-Hydroxyphenyl)-3-benzoylthiourea
• 3-Benzoyl-1-(o-hydroxyphenyl)-2-thiourea
• Urea, 1-benzoyl-3-(o-hydroxyphenyl)-2-thio-
• N-[(2-hydroxyphenyl)carbamothioyl]benzamide
• benzamide,n-[[(2-hydroxyphenyl)amino]thioxomethyl]
• N-benzoyl-N'-(2-hydroxyphenyl)thiocarbamide
• N-Benzoyl-N'-(2-hydroxy-phenyl)-thioharnstoff
• N-benzoyl-N'-(2-hydroxy-phenyl)-thiourea
• N-benzoyl-N'-(o-hydroxyphenyl)thiourea
• Urea,1-benzoyl-3-(o-hydroxyphenyl)-2-thio
• N-BENZOYL-N'-(2-HYDROXYPHENYL)THIOUREA
• 5562-75-4
• 53514-41-3
• HMS1783E22
• SR-01000213435-1
• BIM-0024486.P001
• AKOS001025666
• STK863810
• Z56068485
• CHEMBL4460225
• CBMicro_024423
• N-benzoyl N'-orthohydroxyphenyl thiourea
• DTXSID70201724
• SR-01000213435
• 3-13-00-00809 (Beilstein Handbook Reference)
• DB-311792
• SCHEMBL18550720
• BS-28882
• CCG-11779
• CS-0206312

• Inchi： 1S/C14H12N2O2S/c17-12-9-5-4-8-11(12)15-14(19)16-13(18)10-6-2-1-3-7-10/h1-9,17H,(H2,15,16,18,19)
• InChI Key： RCKKAMQNVBUTBN-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1O

Computed Properties

• Exact Mass: 272.06200
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 103.98000
• LogP: 3.31430

Additional information on 1-Benzoyl-3-(2-hydroxyphenyl)thiourea

Introduction to 1-Benzoyl-3-(2-hydroxyphenyl)thiourea (CAS No. 53514-41-3)

1-Benzoyl-3-(2-hydroxyphenyl)thiourea, identified by the Chemical Abstracts Service Number (CAS No.) 53514-41-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of thiourea derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of 1-Benzoyl-3-(2-hydroxyphenyl)thiourea incorporates both benzoic acid and hydroxyphenyl groups, which contribute to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 1-Benzoyl-3-(2-hydroxyphenyl)thiourea typically involves the condensation reaction between benzoyl isocyanate and 2-hydroxybenthiol under controlled conditions. This reaction pathway highlights the compound's versatility in forming complex molecular structures. The presence of the benzooyl group enhances its electrophilicity, while the hydroxyphenyl moiety introduces hydrophilicity, making it an interesting candidate for drug design. Such structural characteristics are often exploited in medicinal chemistry to optimize solubility, bioavailability, and target binding affinity.

In recent years, 1-Benzoyl-3-(2-hydroxyphenyl)thiourea has been studied for its pharmacological potential, particularly in the context of anti-inflammatory and antimicrobial applications. Research has demonstrated that thiourea derivatives can modulate various biological pathways by interacting with enzymes and receptors. Specifically, studies suggest that compounds like 1-Benzoyl-3-(2-hydroxyphenyl)thiourea may inhibit inflammatory cytokine production and exhibit antioxidant properties. These findings align with the growing interest in natural product-inspired drug discovery, where structurally diverse molecules are screened for therapeutic efficacy.

One of the most compelling aspects of 1-Benzoyl-3-(2-hydroxyphenyl)thiourea is its role as a precursor in synthesizing more complex pharmacophores. For instance, researchers have explored its utility in generating sulfonamide-based inhibitors, which are known for their activity against bacterial infections and certain types of cancer. The hydroxyl group in the 2-position of the phenyl ring provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets. This adaptability underscores the compound's importance in synthetic organic chemistry and drug development pipelines.

The chemical stability of 1-Benzoyl-3-(2-hydroxyphenyl)thiourea under various conditions has also been a focus of investigation. Studies have examined its behavior in different solvents and at varying temperatures to assess its suitability for industrial-scale synthesis and storage. Additionally, its interaction with metal ions has been explored, as thiourea derivatives can act as chelating agents in certain applications. Such studies contribute to a deeper understanding of how 1-Benzoyl-3-(2-hydroxyphenyl)thiourea can be integrated into broader chemical processes beyond pharmaceuticals.

From a computational chemistry perspective, 1-Benzoyl-3-(2-hydroxyphenyl)thiourea has been subjected to molecular modeling studies to predict its binding affinity to biological targets. Advanced techniques such as quantum mechanical calculations and molecular dynamics simulations have provided insights into how this compound might interact with proteins and enzymes involved in disease pathways. These computational approaches are increasingly vital in modern drug discovery, allowing researchers to screen large libraries of compounds efficiently before moving to experimental validation.

The environmental impact of synthesizing and handling 1-Benzoyl-3-(2-hydroxyphenyl)thiourea is another consideration that has gained traction in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives reflect broader trends in sustainable chemistry, where methodologies are designed to be environmentally friendly without compromising yield or purity. The adoption of catalytic processes and solvent-free reactions represents significant advancements in this area.

In conclusion, 1-Benzoyl-3-(2-hydroxyphenyl)thiourea (CAS No. 53514-41-3) stands out as a multifaceted compound with substantial potential in pharmaceutical research and industrial applications. Its unique structural features, combined with its observed biological activities, make it a compelling subject for further investigation. As research continues to uncover new uses for thiourea derivatives, compounds like 1-Benzoyl-3-(2-hydroxyphenyl)thiourea will undoubtedly play a crucial role in shaping the future of medicinal chemistry.